Cas no 2172216-44-1 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2172216-44-1
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 6141458
• PubChem ID: 165538430
• Update Time: 2025-07-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2172216-44-1
• EN300-1505048

• Inchi： 1S/C26H22N2O5/c29-24(28-13-17-10-9-16(25(30)31)11-18(17)14-28)12-27-26(32)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-11,23H,12-15H2,(H,27,32)(H,30,31)
• InChI Key： WVHDZWRISBLUNY-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CC2C=CC(C(=O)O)=CC=2C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2172216-44-1): An Overview

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2172216-44-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name Fmoc-Gly-Isoindoline, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an invaluable tool in the development of novel drugs and biologics.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved. This is particularly important in the synthesis of peptides and peptidomimetics, where maintaining the integrity of the amino acid sequence is crucial.

The isoindoline moiety, on the other hand, is a versatile scaffold that can be functionalized to create a wide range of bioactive compounds. Isoindolines have been extensively studied for their potential applications in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The combination of the Fmoc protecting group and the isoindoline scaffold in this compound provides a robust platform for the design and synthesis of novel therapeutic agents.

Recent research has highlighted the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid in the development of targeted therapies for various diseases. For instance, studies have shown that isoindoline derivatives can exhibit potent inhibitory activity against kinases, which are key enzymes involved in many signaling pathways associated with cancer and other diseases. The ability to fine-tune the properties of these derivatives through chemical modifications makes them attractive candidates for drug development.

In addition to its applications in drug discovery, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-isoindole-5-carboxylic acid has also been explored for its potential use in diagnostic imaging. The Fmoc group can be readily conjugated with imaging agents such as fluorescent dyes or radioisotopes, allowing for the visualization of specific biological processes or disease markers. This dual functionality as both a synthetic intermediate and an imaging agent underscores its versatility and broad applicability in biomedical research.

The synthesis of 2-2-{(9H-fluoren−9−yl)methoxycarbonyl}amino)acetyl−2,3−dihydro−1H−isoindole−5−carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc chloride, followed by acylation with acetic anhydride to introduce the acetyl group. The final step involves coupling with an appropriate carboxylic acid derivative to form the isoindoline scaffold. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

The physical and chemical properties of 2-{(9H-fluoren−9−yl)methoxycarbonyl}amino)acetyl−2,3−dihydro−1H−isoindole−5−carboxylic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 487.5 g/mol and a melting point ranging from 180°C to 185°C. Its solubility profile is influenced by the presence of polar functional groups, making it soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

In conclusion, 2-{(9H-fluoren−9−yl)methoxycarbonyl}amino)acetyl−2,3−dihydro−1H−isoindole−5−carboxylic acid (CAS No. 2172216-44-1) is a multifunctional compound with significant potential in both pharmaceutical research and diagnostic applications. Its unique combination of structural features makes it an essential building block for the synthesis of bioactive molecules and therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in the development of new treatments for various diseases.